Cas no 1196985-65-5 (4-Methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)

• Product Name: 4-Methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• CAS No: 1196985-65-5
• MF: C₁₃H₁₉BO₃
• MW: 234.099164247513
• MDL: MFCD16994425
• CID: 4471363
• PubChem ID: 72219564
• Update Time: 2025-09-27

4-Methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOL
• 5-HYDROXY-2-METHYLPHENYLBORONIC ACID PINACOL ESTER
• 4,4,5,5-tetramethyl-2-(2-methyl-4-hydroxyphenyl)-1,3,2-dioxaborolane
• 2-(5-Hydroxy-2-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Phenol, 4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-Methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• AKOS027325529
• MB15647
• MFCD16994425
• Z2049937050
• CS-0175770
• D71687
• WXB98565
• BS-42107
• 1196985-65-5
• EN300-7494332
• DB-219515
• 851-943-7

• MDL： MFCD16994425
• Inchi： 1S/C13H19BO3/c1-9-6-7-10(15)8-11(9)14-16-12(2,3)13(4,5)17-14/h6-8,15H,1-5H3
• InChI Key： VYEXCFTWIDNOKN-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CC=2C)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 234.1427246g/mol
• Monoisotopic Mass: 234.1427246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols